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Compound of Interest

Compound Name: IREla-IN-1

Cat. No.: B12366444

Technical Support Center: IRE1a-IN-1

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use and stability of IRE1a-IN-1.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for IRE1a-IN-1?

Al: IRE1a-IN-1 is typically supplied as a solid. For long-term storage, it is recommended to
store the solid compound at -20°C. Once dissolved in a solvent such as DMSO, the stock
solution should also be stored at -20°C or -80°C.

Q2: How stable is IRE1a-IN-1 in DMSO at -20°C?

A2: Based on available data for similar compounds, a stock solution of IRE1a-IN-1 in DMSO is
expected to be stable for at least one month when stored at -20°C. For a related compound,
IREla kinase-IN-2, the recommended storage for a DMSO stock solution is 1 month at -20°C
and 6 months at -80°CJ[1]. To ensure the integrity of the compound, it is best practice to aliquot
the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Q3: What is the solubility of IRE1a-IN-17?

A3: The solubility of IRE1a-IN-1 in DMSO is 25 mg/mL (49.51 mM)[2]. It is important to note
that hygroscopic DMSO can significantly impact the solubility of the product, so using newly
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opened DMSO is recommended. For some inhibitors, warming and ultrasonic treatment may
be necessary to fully dissolve the compound[2].

Q4: How does IRE1a-IN-1 inhibit the IRE1a pathway?

A4: IREla-IN-1 is a selective inhibitor of the kinase domain of IRE1a (Inositol-requiring enzyme
10)[2]. Under endoplasmic reticulum (ER) stress, IRE1a dimerizes and autophosphorylates,
which activates its RNase domain. The activated RNase domain then initiates the
unconventional splicing of X-box binding protein 1 (XBP1) mRNA. Spliced XBP1 (XBP1s) is a
potent transcription factor that upregulates genes involved in the unfolded protein response
(UPR) to restore ER homeostasis. IRE1a-IN-1 inhibits the autophosphorylation of IRE1q,
thereby preventing the activation of its RNase domain and the subsequent splicing of XBP1
MRNA[2].

IREl1la Signhaling Pathway and Inhibition
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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